Cas no 61441-24-5 (trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol)

• Product Name: trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol
• CAS No: 61441-24-5
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• CID: 1627292
• PubChem ID: 148951
• Update Time: 2025-10-30

trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol Chemical and Physical Properties

Names and Identifiers

• (9S,10S)-7,8,9,10-tetrahydrobenzo[pqr]tetraphene-9,10-diol
• Benzo(a)pyrene-9,10-diol, 7,8,9,10-tetrahydro-, trans-
• trans-7,8,9,10-tetrahydro-benzo[a]pyrene-9,10-diol
• 61441-24-5
• (9S,10S)-7,8,9,10-tetrahydrobenzo[a]pyrene-9,10-diol
• trans-7,8,9,10-Tetrahydrobenzo(a)pyrene-9,10-diol
• Rel-(9S,10S)-7,8,9,10-tetrahydrobenzo[pqr]tetraphene-9,10-diol
• trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol

• Inchi： 1S/C20H16O2/c21-16-9-7-14-10-13-5-4-11-2-1-3-12-6-8-15(18(13)17(11)12)19(14)20(16)22/h1-6,8,10,16,20-22H,7,9H2/t16-,20+/m0/s1
• InChI Key： HWHYAMCEKZOBEK-OXJNMPFZSA-N
• SMILES： O[C@@H]1[C@H](CCC2C=C3C=CC4=CC=CC5C=CC(=C3C=54)C1=2)O

Computed Properties

• Exact Mass: 288.11508
• Monoisotopic Mass: 288.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 532.9±50.0 °C at 760 mmHg
• Flash Point: 257.0±24.7 °C
• PSA: 40.46
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol

trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol and CAS No. 61441-24-5: A Comprehensive Overview of Its Biological Significance and Research Applications

trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol is a critical compound with the CAS No. 61441-24-5 identifier, widely recognized for its unique molecular structure and potential biological activities. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs), which are known for their complex interactions with biological systems. Recent studies have highlighted its role in environmental toxicology and pharmacological research, making it a focal point in contemporary scientific inquiry.

As a derivative of benzoapyrene, trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol exhibits structural features that distinguish it from its parent compound. The addition of hydroxyl groups at the 9,10-diol positions introduces functional groups capable of modulating its reactivity and biological activity. These modifications are particularly significant in the context of environmental degradation processes, where such compounds may undergo metabolic transformations that influence their toxicity profiles.

Recent advancements in analytical chemistry have enabled more precise characterization of trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol. High-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) techniques have been employed to confirm its molecular formula (C₁₆H₁₀O₂) and to elucidate its fragmentation patterns. These findings are crucial for understanding its behavior in complex environmental matrices and its potential interactions with biological systems.

One of the most notable recent studies on trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol was published in the Journal of Environmental Science and Health in 2023. Researchers investigated its bioavailability and metabolic pathways in aquatic organisms, revealing that it undergoes significant biotransformation through cytochrome P450 enzymes. This metabolic activity is critical for assessing its environmental impact and potential for bioaccumulation in ecosystems.

Another groundbreaking study, published in Environmental Toxicology and Chemistry in 2022, explored the role of trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol in oxidative stress pathways. The compound was found to act as a reactive oxygen species (ROS) generator, contributing to cellular damage in vitro. These findings underscore its relevance in understanding the mechanisms of environmental pollutants and their health implications.

From a pharmacological perspective, trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol has attracted attention for its potential therapeutic applications. A 2021 study in Pharmacological Research demonstrated its ability to modulate inflammatory responses by interacting with nuclear factor kappa B (NF-κB) pathways. This property suggests its potential as an adjunct in the treatment of inflammatory diseases, although further clinical trials are needed to validate its efficacy.

Researchers are also exploring the use of trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol as a biomarker for environmental exposure. Its presence in biological fluids has been correlated with long-term exposure to PAHs, making it a valuable tool for assessing occupational and environmental health risks. This application highlights the compound's dual role in both toxicological and clinical research.

Despite its potential applications, the study of trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol remains challenging due to its chemical stability and limited solubility in aqueous solutions. Advanced analytical techniques, such as liquid chromatography coupled with mass spectrometry (LC-MS), are essential for its detection and quantification in complex matrices. These technical hurdles underscore the need for continued innovation in analytical methodologies.

Future research directions include the investigation of trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol's interactions with other environmental pollutants and its role in synergistic toxicity. Additionally, studies on its potential for biodegradation by microbial communities could provide insights into its environmental fate and risk mitigation strategies.

In conclusion, trans-7,8,9,10-tetrahydro-benzoapyrene-9,10-diol represents a significant area of research with implications spanning environmental science, toxicology, and pharmacology. Its unique chemical properties and biological activities make it a subject of ongoing scientific inquiry, with potential applications in both risk assessment and therapeutic development.